Cas no 1823781-61-8 (1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone)

• Product Name: 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone
• CAS No: 1823781-61-8
• MF: C₉H₄ClF₅O
• MW: 258.572479248047
• CID: 6131402
• PubChem ID: 130136686
• Update Time: 2025-07-24

1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone
• 1-[3-chloro-4-(trifluoromethyl)phenyl]-2,2-difluoroethan-1-one
• 1823781-61-8
• EN300-1668342

• Inchi： 1S/C9H4ClF5O/c10-6-3-4(7(16)8(11)12)1-2-5(6)9(13,14)15/h1-3,8H
• InChI Key： ZFGBFMYONJIEBW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(=O)C(F)F)=CC=1Cl)(F)(F)F

Computed Properties

• Exact Mass: 257.9870833g/mol
• Monoisotopic Mass: 257.9870833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone

Comprehensive Analysis of 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone (CAS No. 1823781-61-8)

The compound 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone (CAS No. 1823781-61-8) is a fluorinated aromatic ketone with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and difluoro groups, contribute to its reactivity and potential as a building block in organic synthesis. Researchers are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and material science.

One of the key reasons for the growing attention toward 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone is its relevance in fluorine chemistry. Fluorinated compounds are known for their enhanced stability, lipophilicity, and bioavailability, making them valuable in designing next-generation therapeutics. The presence of both chloro and trifluoromethyl substituents on the phenyl ring further enhances its utility in cross-coupling reactions, a topic frequently searched by chemists exploring advanced synthetic methodologies.

In recent years, the demand for high-purity fluorinated intermediates has surged, driven by trends in precision medicine and sustainable chemistry. The compound’s CAS No. 1823781-61-8 is often queried in databases by professionals seeking reliable sources for custom synthesis or scale-up processes. Its compatibility with modern catalytic systems, such as palladium or nickel-based catalysts, aligns with the industry’s shift toward greener and more efficient reactions.

Another area of interest is the compound’s potential role in agrochemical innovation. Fluorinated aromatic ketones are critical in developing crop protection agents, a hot topic amid global discussions on food security and sustainable agriculture. The difluoro-ethanone moiety, in particular, is studied for its ability to modulate the biological activity of pesticides and herbicides, addressing common search queries like "fluorine in agrochemicals" or "halogenated ketone applications".

From a technical perspective, 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone exhibits notable physicochemical properties, including moderate solubility in polar organic solvents and stability under standard storage conditions. These characteristics make it a practical choice for laboratories focusing on high-throughput screening or medicinal chemistry optimization. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structure, topics frequently explored in academic and industrial forums.

Looking ahead, the compound’s versatility positions it as a candidate for interdisciplinary research. For instance, its potential in electronic materials—such as organic semiconductors—resonates with the rising interest in flexible electronics and energy storage solutions. Searches for "fluorinated aromatic ketones in materials science" reflect this expanding scope. Additionally, its synthetic pathways are often compared to those of related difluoroketones, a niche yet growing area in chemical literature.

In summary, 1-(3-Chloro-4-trifluoromethyl-phenyl)-2,2-difluoro-ethanone (CAS No. 1823781-61-8) represents a multifaceted tool for researchers tackling challenges in life sciences and industrial chemistry. Its alignment with trends like green synthesis, targeted drug design, and advanced material development ensures its continued relevance in scientific discourse. As innovation accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing questions in modern chemistry.